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Compound of Interest

Compound Name: 2-lodohexane

Cat. No.: B100192

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and a review
of experimental applications for 2-iodohexane. The information is intended to support
laboratory safety and procedural planning for researchers and professionals in the fields of
chemistry and drug development.

Chemical and Physical Properties

2-lodohexane is a secondary alkyl iodide that serves as a useful intermediate in organic
synthesis. A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference
Molecular Formula CeHasl [1]
Molecular Weight 212.07 g/mol [1]
CAS Number 18589-27-0 [1]
Appearance Colorless to light yellow liquid [2]
Boiling Point 171.5 °C at 760 mmHg [3]
Melting Point -68.15 °C (estimate) [3]
Flash Point 55.1°C [3]
Density 1.444 g/cm3 [3]
Solubility Insoluble in water [2]

Refractive Index

1.4878

[3]

Vapor Pressure

1.86 mmHg at 25°C

[3]

Safety and Hazard Information

2-lodohexane is classified as a hazardous substance. Proper handling and storage are crucial
to ensure laboratory safety. Table 2 summarizes the key hazard information.
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Hazard Category Classification Precautionary Statements

Keep away from heat, sparks,
Flammability Combustible liquid open flames, and hot surfaces.

No smoking.

Wash skin thoroughly after
Skin Corrosion/Irritation Causes skin irritation handling. Wear protective

gloves.

Wear eye protection/face

Eye Damage/Irritation Causes serious eye irritation ]
protection.
Do not eat, drink or smoke
Acute Toxicity (Oral) Harmful if swallowed when using this product. Rinse
mouth.
Avoid breathing
Specific Target Organ Toxicity ] o dust/fume/gas/mist/vapors/spr
. May cause respiratory irritation _
(Single Exposure) ay. Use only outdoors or in a

well-ventilated area.

Toxicological Summary

The toxicological properties of 2-iodohexane have not been fully investigated. However, as an
alkylating agent, it should be handled with care. Alkyl iodides can be lachrymatory and are
generally considered to be irritants. The primary routes of exposure are inhalation, skin contact,
and ingestion.

While specific data on the mechanism of toxicity for 2-iodohexane is limited, it is presumed to
act as an alkylating agent, which can lead to cellular damage. There is no evidence to suggest
its involvement in specific biological signaling pathways; its toxicity is more likely a result of
non-specific covalent modification of biological macromolecules.

Handling and Storage Precautions

Proper handling and storage procedures are essential to minimize the risks associated with 2-
iodohexane.
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Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid contact with skin, eyes, and clothing.[4]

Wear appropriate personal protective equipment (PPE), as detailed in Table 3.

Keep away from sources of ignition.[4]

Take precautionary measures against static discharge.[4]

Wash hands thoroughly after handling.[4]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.
e Protect from light, as it may be light-sensitive.

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 2-iodohexane:

PPE Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.[4]

) ] Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
and a lab coat.

Use in a well-ventilated area. If ventilation is
Respiratory Protection inadequate, a respirator with an organic vapor

cartridge may be necessary.[4]

Emergency Procedures
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First-Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[5]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or
persists.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

» Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.[7]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Accidental Release Measures:

o Ensure adequate ventilation.

o Remove all sources of ignition.
o Wear appropriate PPE.

» Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and place it in a suitable
container for disposal.[4]

e Do not allow the chemical to enter drains or waterways.
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Experimental Protocols

2-lodohexane is a versatile reagent in organic synthesis, primarily used in nucleophilic
substitution and elimination reactions.

Representative Experimental Protocol: Elimination
Reaction with Sodium Methoxide

This protocol describes a general procedure for the elimination reaction of 2-iodohexane with
sodium methoxide to yield a mixture of hexene isomers.

Materials:

e 2-lodohexane

e Sodium methoxide

e Anhydrous methanol

e Round-bottom flask with a reflux condenser
e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

e Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator
Procedure:

o Set up a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux
condenser under an inert atmosphere (e.g., nitrogen or argon).

« In the flask, dissolve sodium methoxide in anhydrous methanol with stirring.
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» Add 2-iodohexane dropwise to the stirred solution at room temperature.

 After the addition is complete, heat the reaction mixture to reflux and monitor the reaction
progress by thin-layer chromatography (TLC) or gas chromatography (GC).

e Once the reaction is complete, cool the mixture to room temperature.
e Quench the reaction by carefully adding water.

o Transfer the mixture to a separatory funnel and extract the product with a suitable organic
solvent (e.g., diethyl ether or pentane).

e Wash the organic layer with water and then with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude product can be purified by distillation.

Visualizations

The following diagrams illustrate key workflows for handling and using 2-iodohexane in a
laboratory setting.
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General Laboratory Workflow for Handling 2-lodohexane

Preparation

Review SDS and Conduct Risk Assessment

;

Prepare Fume Hood and Equipment

;

Don Appropriate PPE

Handling and Use

Weigh/Measure 2-lodohexane in Fume Hood

;

Perform Chemical Reaction

Cleanup and Disposal

Quench Reaction and Work-up

:

Segregate Waste (Halogenated Organic)

;

Decontaminate Glassware and Work Area

:

Doff PPE and Wash Hands

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-lodohexane.
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Workflow for a Representative Elimination Reaction of 2-lodohexane
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Caption: Workflow for a representative elimination reaction of 2-lodohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-lodohexane: Safety,
Handling, and Experimental Considerations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100192#2-iodohexane-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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